4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(2-ethoxyacetyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C12H15NO4/c1-3-17-7-11(14)13-9-4-5-10(12(15)16)8(2)6-9/h4-6H,3,7H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key: LSBLQPMASHRJTB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC(=C(C=C1)C(=O)O)C
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid, also known as EAMBA, is a chemical compound that has been widely used in scientific research. It is a member of the benzoic acid family and is commonly used as a building block for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid is not well understood. However, it has been suggested that 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid may act as a chelating agent for metal ions, which could explain its fluorescent properties. 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid has also been shown to inhibit the growth of certain bacteria, suggesting that it may have antimicrobial properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid are not well studied. However, it has been shown to have low toxicity in animal studies, suggesting that it may be safe for use in laboratory experiments. 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid has also been shown to have low solubility in water, which could limit its use in certain applications.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid in laboratory experiments is its versatility. It can be used as a building block for the synthesis of various compounds and as a ligand in coordination chemistry. However, its low solubility in water could limit its use in certain applications. In addition, the mechanism of action of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid is not well understood, which could limit its use in certain experiments.

Future Directions

There are several future directions for the use of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid in scientific research. One area of interest is the development of new compounds based on 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid for use in pharmaceuticals and agrochemicals. Another area of interest is the study of the mechanism of action of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid, which could provide insights into its potential uses. Finally, the development of new methods for the synthesis of 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid and related compounds could lead to more efficient and cost-effective production.

Synthesis Methods

4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid can be synthesized through a multi-step process starting from 2-methylbenzoic acid. The first step involves the conversion of 2-methylbenzoic acid to its acid chloride derivative using thionyl chloride. The resulting acid chloride is then reacted with ethoxyacetic acid to form the desired product, 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid.

Scientific Research Applications

4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid has been widely used in scientific research due to its unique properties. It has been used as a building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid has also been used as a ligand in coordination chemistry and as a chelating agent for metal ions. In addition, 4-[(2-Ethoxyacetyl)amino]-2-methylbenzoic acid has been used as a fluorescent probe for the detection of metal ions.